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Compound of Interest

Compound Name: 5,6-Undecadiene

Cat. No.: B108617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5,6-undecadiene, a

diene hydrocarbon. Due to the limited availability of a specific Safety Data Sheet (SDS) for this

compound, this document combines available data with established safety protocols for similar

unsaturated and flammable hydrocarbons. It is intended to supplement, not replace,

institutional safety protocols and professional judgment.

Physical and Chemical Properties
The known physical and chemical properties of 5,6-undecadiene are summarized in the table

below. This information is critical for the safe design of experiments and for responding to

accidental releases.
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Property Value/Descriptor

Systematic Name undeca-5,6-diene

Molecular Formula C₁₁H₂₀

CAS Registry Number 18937-82-1[1]

Molecular Weight Approximately 152.28 g/mol [1][2]

Boiling Point Estimated around 180 °C[2]

Density Approximately 0.8 g/cm³[2]

Solubility
Insoluble in water; Soluble in organic solvents

like ether and benzene.[2]

Stability
Relatively stable under ambient conditions but

sensitive to oxidation and polymerization.[2]

Reactivity and Hazardous Reactions
5,6-Undecadiene's reactivity is characteristic of unsaturated hydrocarbons, particularly dienes.

Understanding these reactions is crucial for preventing unintended hazardous reactions.

Key Reactive Pathways:

Diels-Alder Reactions: As a diene, it can participate in Diels-Alder cycloaddition reactions

with dienophiles to form cyclohexene derivatives.[2]

Electrophilic Additions: The double bonds are susceptible to electrophilic addition with

halogens (e.g., Br₂, Cl₂) and hydrogen halides (e.g., HBr, HCl).[2]

Polymerization: Under certain conditions, such as in the presence of catalysts or upon

exposure to heat, 5,6-undecadiene can undergo polymerization.[2] This can be a

hazardous, exothermic reaction if not controlled.

Oxidation: As with other hydrocarbons, it is susceptible to oxidation.[2] Strong oxidizing

agents should be avoided unless part of a controlled reaction.
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Combustion: 5,6-undecadiene is a hydrocarbon and should be treated as a flammable

liquid. It will readily combust in the presence of an ignition source and oxygen.

Safety and Handling Precautions
Given its flammability and reactivity, strict safety protocols must be followed when handling 5,6-
undecadiene.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific experimental conditions should be conducted to

determine the appropriate level of PPE. The following are general recommendations for

handling flammable and reactive liquids:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect against splashes.[3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves (minimum 4mil thickness),

are essential to prevent skin contact.[5] For prolonged contact or when handling larger

quantities, heavier-duty gloves may be necessary.[5]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory to protect against spills and fire.[5] For larger scale operations, additional

protective clothing like aprons or sleeves may be required.[5]

Respiratory Protection: All work with 5,6-undecadiene should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[6]

Engineering Controls
Ventilation: A properly functioning chemical fume hood is the primary engineering control for

minimizing inhalation exposure.[6]

Fire Safety: An appropriate fire extinguisher (e.g., CO₂, dry chemical) must be readily

accessible. Fire blankets and safety showers should also be in the vicinity.

Grounding and Bonding: To prevent static electricity buildup, which can be an ignition source,

containers and equipment used for transferring 5,6-undecadiene should be properly
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grounded and bonded.[3]

Storage
Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area away

from heat, sparks, and open flames.[3]

Store away from incompatible materials, particularly oxidizing agents.

Use a flammable liquids storage cabinet for long-term storage.

First Aid Measures
In the event of exposure to 5,6-undecadiene, immediate action is crucial.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[8] Seek medical attention if irritation develops.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[7] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting, as this can lead to aspiration of the chemical into the

lungs.[8][9] Seek immediate medical attention.

Experimental Protocol: Diels-Alder Reaction with
Maleic Anhydride
This protocol is a generalized procedure for a Diels-Alder reaction, a common application for

dienes like 5,6-undecadiene. Researchers should adapt this protocol based on the specific

stoichiometry and reaction kinetics of their system.

Objective: To synthesize a cyclohexene derivative via a Diels-Alder reaction between 5,6-
undecadiene and maleic anhydride.
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Materials:

5,6-undecadiene

Maleic anhydride

Toluene (or other suitable high-boiling, non-polar solvent)

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Stir bar

Crystallizing dish

Buchner funnel and filter paper

Cold ether (for washing)

Procedure:

Preparation: In a certified chemical fume hood, add a magnetic stir bar to a dry round-bottom

flask.

Reagent Addition: Add maleic anhydride to the flask, followed by the addition of toluene.

Initiation: While stirring, add 5,6-undecadiene to the reaction mixture.

Reflux: Assemble a reflux apparatus and gently heat the mixture to the boiling point of the

solvent. Maintain a gentle reflux for the desired reaction time (this will need to be determined

empirically, but a starting point could be 1-2 hours).

Cooling and Crystallization: Once the reaction is complete, allow the mixture to cool to room

temperature. The product may begin to crystallize. The process can be aided by gently

scratching the inside of the flask with a glass rod.
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Isolation: Filter the solid product using a Buchner funnel.

Washing: Wash the collected solid with multiple portions of cold ether to remove unreacted

starting materials and impurities.

Drying: Air-dry the product on the filter paper or in a desiccator.

Characterization: Determine the melting point and obtain spectroscopic data (e.g., NMR, IR)

to confirm the structure and purity of the product.

Visualized Workflows
Logical Relationship of Reactivity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108617#5-6-undecadiene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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